Cas no 1165931-71-4 (1,2,4-Oxadiazole, 5-[(4-bromophenyl)methyl]-3-cyclopropyl-)

• Product Name: 1,2,4-Oxadiazole, 5-[(4-bromophenyl)methyl]-3-cyclopropyl-
• CAS No: 1165931-71-4
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• MDL: MFCD21984052
• CID: 5206121
• Update Time: 2026-03-06

1,2,4-Oxadiazole, 5-[(4-bromophenyl)methyl]-3-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromobenzyl)-3-cyclopropyl-1,2,4-oxadiazole
• 5-(4-Bromo-benzyl)-3-cyclopropyl-[1,2,4]oxadiazole
• 5-[(4-bromophenyl)methyl]-3-cyclopropyl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-[(4-bromophenyl)methyl]-3-cyclopropyl-

• MDL： MFCD21984052
• Inchi： 1S/C12H11BrN2O/c13-10-5-1-8(2-6-10)7-11-14-12(15-16-11)9-3-4-9/h1-2,5-6,9H,3-4,7H2
• InChI Key： JNEOPLJNLGDIGR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1=NC(C2CC2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9

Additional information on 1,2,4-Oxadiazole, 5-[(4-bromophenyl)methyl]-3-cyclopropyl-

Comprehensive Overview of 1,2,4-Oxadiazole, 5-[(4-bromophenyl)methyl]-3-cyclopropyl- (CAS No. 1165931-71-4)

The compound 1,2,4-Oxadiazole, 5-[(4-bromophenyl)methyl]-3-cyclopropyl- (CAS No. 1165931-71-4) is a heterocyclic organic molecule featuring a 1,2,4-oxadiazole core substituted with a 4-bromobenzyl group at the 5-position and a cyclopropyl moiety at the 3-position. This unique structural arrangement confers distinct chemical and physical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the bromophenyl group enhances its potential as a building block for further functionalization, while the cyclopropyl ring contributes to steric and electronic modulation.

In recent years, the demand for 1,2,4-oxadiazole derivatives has surged due to their versatility in drug discovery and material science. Researchers are particularly intrigued by the 5-[(4-bromophenyl)methyl]-3-cyclopropyl-1,2,4-oxadiazole scaffold, as it exhibits promising biological activities, including antimicrobial and anti-inflammatory properties. The bromine atom in the structure also opens avenues for cross-coupling reactions, a hot topic in modern synthetic chemistry. This aligns with the growing interest in sustainable synthesis and green chemistry, as scientists seek eco-friendly methods to derivatize such compounds.

The compound’s CAS No. 1165931-71-4 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material innovation. Users often query its synthetic routes, spectroscopic data, and applications in drug design. For instance, the 1,2,4-oxadiazole ring is known to mimic peptide bonds, making it a valuable pharmacophore in protease inhibitors—a trending area in antiviral research. Additionally, its thermal stability and electronic properties are explored for organic electronics, a field gaining traction due to the rise of flexible devices.

From a commercial perspective, 1,2,4-Oxadiazole, 5-[(4-bromophenyl)methyl]-3-cyclopropyl- is supplied by specialized chemical vendors catering to high-value R&D projects. Its pricing and availability are often discussed in forums focused on rare chemical intermediates. The compound’s patent landscape is another area of interest, as it has been cited in applications related to crop protection and neurological therapeutics. This underscores its cross-disciplinary appeal, bridging gaps between life sciences and advanced materials.

Analytical characterization of this compound typically involves NMR, HPLC, and mass spectrometry, with data often shared in open-access journals to support reproducibility—a key concern in modern research integrity. The 4-bromophenyl substitution pattern also makes it a candidate for X-ray crystallography studies, aiding in the understanding of molecular interactions. Such insights are critical for structure-activity relationship (SAR) studies, a recurring theme in computational chemistry queries.

In summary, 1,2,4-Oxadiazole, 5-[(4-bromophenyl)methyl]-3-cyclopropyl- (CAS No. 1165931-71-4) represents a multifaceted compound with significant potential across scientific domains. Its structural features and functional groups align with contemporary research trends, from targeted drug delivery to smart materials. As innovation accelerates, this molecule is poised to remain a focal point in both academic and industrial settings.